4-nitrophenyl O-(2-acetamido-2-deoxyglucopyranosyl)-(1-2)-O-(6-O-methylmannopyranosyl)-(1-6)-glucopy
4-nitrophenyl O-(2-acetamido-2-deoxyglucopyranosyl)-(1-2)-O-(6-O-methylmannopyranosyl)-(1-6)-glucopy
Brand Name:
Vulcanchem
CAS No.:
147985-37-3
VCID:
VC0233728
InChI:
InChI=1S/C27H40N2O18/c1-10(31)28-16-20(35)17(32)13(7-30)44-25(16)47-24-22(37)19(34)14(8-41-2)46-27(24)42-9-15-18(33)21(36)23(38)26(45-15)43-12-5-3-11(4-6-12)29(39)40/h3-6,13-27,30,32-38H,7-9H2,1-2H3,(H,28,31)/t13-,14-,15-,16+,17-,18-,19-,20-,21+,22+,23-,24+,25+,26-,27+/m1/s1
SMILES:
CC(=O)NC1C(C(C(OC1OC2C(C(C(OC2OCC3C(C(C(C(O3)OC4=CC=C(C=C4)[N+](=O)[O-])O)O)O)COC)O)O)CO)O)O
Molecular Formula:
C27H40N2O18
Molecular Weight:
680.6 g/mol
4-nitrophenyl O-(2-acetamido-2-deoxyglucopyranosyl)-(1-2)-O-(6-O-methylmannopyranosyl)-(1-6)-glucopy
CAS No.: 147985-37-3
Main Products
VCID: VC0233728
Molecular Formula: C27H40N2O18
Molecular Weight: 680.6 g/mol
| CAS No. | 147985-37-3 |
|---|---|
| Product Name | 4-nitrophenyl O-(2-acetamido-2-deoxyglucopyranosyl)-(1-2)-O-(6-O-methylmannopyranosyl)-(1-6)-glucopy |
| Molecular Formula | C27H40N2O18 |
| Molecular Weight | 680.6 g/mol |
| IUPAC Name | N-[(2S,3S,4R,5S,6R)-2-[(2S,3S,4S,5S,6R)-4,5-dihydroxy-6-(methoxymethyl)-2-[[(2R,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-nitrophenoxy)oxan-2-yl]methoxy]oxan-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide |
| Standard InChI | InChI=1S/C27H40N2O18/c1-10(31)28-16-20(35)17(32)13(7-30)44-25(16)47-24-22(37)19(34)14(8-41-2)46-27(24)42-9-15-18(33)21(36)23(38)26(45-15)43-12-5-3-11(4-6-12)29(39)40/h3-6,13-27,30,32-38H,7-9H2,1-2H3,(H,28,31)/t13-,14-,15-,16+,17-,18-,19-,20-,21+,22+,23-,24+,25+,26-,27+/m1/s1 |
| Standard InChIKey | PNKNDAZYCBSECR-NBPSDWTJSA-N |
| Isomeric SMILES | CC(=O)N[C@H]1[C@H]([C@@H]([C@H](O[C@H]1O[C@H]2[C@H]([C@@H]([C@H](O[C@@H]2OC[C@@H]3[C@H]([C@@H]([C@H]([C@@H](O3)OC4=CC=C(C=C4)[N+](=O)[O-])O)O)O)COC)O)O)CO)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1OC2C(C(C(OC2OCC3C(C(C(C(O3)OC4=CC=C(C=C4)[N+](=O)[O-])O)O)O)COC)O)O)CO)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1OC2C(C(C(OC2OCC3C(C(C(C(O3)OC4=CC=C(C=C4)[N+](=O)[O-])O)O)O)COC)O)O)CO)O)O |
| Synonyms | 4-nitrophenyl O-(2-acetamido-2-deoxyglucopyranosyl)-(1-2)-O-(6-O-methylmannopyranosyl)-(1-6)-glucopyranoside 4-NO2Ph-OOAH |
| PubChem Compound | 192383 |
| Last Modified | Nov 11 2021 |
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